N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-4-butoxybenzamide

• IUPAC Name: N-[(4-benzamido-3-methylphenyl)carbamothioyl]-4-butoxybenzamide
• InChI: InChI=1S/C26H27N3O3S/c1-3-4-16-32-22-13-10-20(11-14-22)25(31)29-26(33)27-21-12-15-23(18(2)17-21)28-24(30)19-8-6-5-7-9-19/h5-15,17H,3-4,16H2,1-2H3,(H,28,30)(H2,27,29,31,33)
• InChI Key: XMKQXDHMUJHWFP-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC(=C(C=C2)NC(=O)C3=CC=CC=C3)C
• Molecular Formula: C26H27N3O3S
• Molecular Weight: 461.6 g/mol

Description

N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-4-butoxybenzamide, commonly known as BMB-4, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in cancer research. BMB-4 belongs to the class of carbonic anhydrase inhibitors (CAIs) and has shown promising results in inhibiting the growth of cancer cells.

Mechanism of Action

BMB-4 inhibits the activity of CAIX by binding to its active site and preventing the conversion of carbon dioxide to bicarbonate ions. This leads to a decrease in the pH of the tumor microenvironment and a subsequent decrease in cancer cell growth and survival.
Biochemical and Physiological Effects:
BMB-4 has been shown to have a range of biochemical and physiological effects. It has been shown to decrease the expression of hypoxia-inducible factor 1-alpha (HIF-1α), a transcription factor that is overexpressed in many types of cancer cells. BMB-4 has also been shown to decrease the expression of vascular endothelial growth factor (VEGF), a protein that promotes angiogenesis and tumor growth.

Advantages and Limitations for Lab Experiments

BMB-4 has several advantages for lab experiments. It is a potent inhibitor of CAIX and has shown promising results in inhibiting the growth of cancer cells. However, BMB-4 has some limitations as well. It has poor solubility in water, which can make it difficult to work with in lab experiments. Additionally, its potential toxicity and side effects need to be further studied.

Future Directions

There are several future directions for research on BMB-4. One potential direction is to study its potential applications in combination with other cancer treatments, such as chemotherapy and radiation therapy. Another direction is to study its potential applications in other types of cancer, such as breast cancer and lung cancer. Additionally, further research is needed to understand its potential toxicity and side effects and to develop more effective formulations for use in lab experiments.

Scientific Research Applications

BMB-4 has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the activity of carbonic anhydrase IX (CAIX), an enzyme that is overexpressed in many types of cancer cells. This inhibition leads to a decrease in the pH of the tumor microenvironment, making it more acidic and less hospitable for cancer cell growth and survival.